Cas no 7295-50-3 (1-Hexanone, 1-(4-chlorophenyl)-)

• Product Name: 1-Hexanone, 1-(4-chlorophenyl)-
• CAS No: 7295-50-3
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD00090186
• CID: 1761882
• PubChem ID: 458187
• Update Time: 2025-05-24

1-Hexanone, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)hexan-1-one
• 1-(4-chloro-phenyl)-hexan-1-one
• 1-(4-Chlor-phenyl)-hexan-1-on
• 1-(p-chlorophenyl)hexan-1-one
• 1-Hexanone,1-(4-chlorophenyl)
• 4'-chlorohexanophenone
• p-Chlorcaprophenon
• p-Chlorocaprophenone
• Phenyl-(4-chlorphenyl)-keton
• CS-0158385
• 7295-50-3
• SCHEMBL1356013
• DA-03238
• FUFUKDZTHYAFKV-UHFFFAOYSA-N
• DS-10525
• DTXSID70332481
• MFCD00090186
• C76320
• AKOS009339225

• MDL： MFCD00090186
• Inchi： 1S/C12H15ClO/c1-2-3-4-5-12(14)10-6-8-11(13)9-7-10/h6-9H,2-5H2,1H3
• InChI Key： FUFUKDZTHYAFKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCCCC)=O

Computed Properties

• Exact Mass: 210.08100
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.10300

Additional information on 1-Hexanone, 1-(4-chlorophenyl)-

Introduction to 1-Hexanone, 1-(4-chlorophenyl)- (CAS No. 7295-50-3)

1-Hexanone, 1-(4-chlorophenyl)-, also known by its CAS number 7295-50-3, is a chemical compound with the molecular formula C₁₁H₁₁ClO. This compound belongs to the class of ketones and is characterized by its hexanone structure substituted with a 4-chlorophenyl group. The molecule exhibits a unique combination of properties that make it valuable in various chemical and industrial applications.

The structure of 1-Hexanone, 1-(4-chlorophenyl)- consists of a six-carbon chain (hexane) with a ketone group (-CO-) at the first carbon position. The substituent at this position is a 4-chlorophenyl group, which introduces both electronic and steric effects into the molecule. This substitution pattern influences the compound's reactivity, solubility, and stability. Recent studies have highlighted the importance of such substituted ketones in organic synthesis and catalysis due to their ability to participate in various nucleophilic and electrophilic reactions.

From a physical standpoint, 1-Hexanone, 1-(4-chlorophenyl)- has a melting point of approximately -20°C and a boiling point around 95°C under standard conditions. Its density is about 1.08 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in solvent-based reactions and extractions.

The chemical synthesis of 1-Hexanone, 1-(4-chlorophenyl)- typically involves the oxidation of an appropriate alcohol or through Friedel-Crafts acylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity in its preparation.

In terms of applications, 1-Hexanone, 1-(4-chlorophenyl)- finds utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ketone functionality makes it a versatile building block for constructing complex molecular architectures. Additionally, it is employed in agrochemicals and specialty chemicals due to its ability to act as a precursor for bioactive compounds.

The stability of 1-Hexanone, 1-(4-chlorophenyl)- under various conditions has been extensively studied. It is generally stable under normal storage conditions but can undergo oxidation or other transformations under harsher conditions. Recent research has focused on understanding its degradation pathways to improve waste management practices in industrial settings.

In conclusion, 1-Hexanone, 1-(4-chlorophenyl)- (CAS No. 7295-50-3) is a versatile chemical compound with significant potential in organic synthesis and industrial applications. Its unique structure and properties continue to be explored by researchers to unlock new avenues for its use across diverse fields.